XMD8-85

• CAS No.: 1234479-76-5
• Product Name: XMD8-85
• Molecular Formula: C25H29N7O2
• Molecular Weight: 459.55
• IUPAC Name: 2-[2-methoxy-4-(4-methylpiperazin-1-yl)anilino]-5,11-dimethylpyrimido[4,5-b][1,4]benzodiazepin-6-one
• Standard InChI: InChI=1S/C25H29N7O2/c1-29-11-13-32(14-12-29)17-9-10-19(22(15-17)34-4)27-25-26-16-21-23(28-25)30(2)20-8-6-5-7-18(20)24(33)31(21)3/h5-10,15-16H,11-14H2,1-4H3,(H,26,27,28)
• Standard InChIKey: DDTPGANIPBKTNU-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)NC3=NC=C4C(=N3)N(C5=CC=CC=C5C(=O)N4C)C)OC
• Appearance: Solid powder
• Description: XMD8-85, also known as ERK5-IN-1, exhibits potent inhibition of ERK5 and LRRK2.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ERK5-IN-1; ERK5 IN 1; ERK5IN1; XMD8-85; XMD 8-85; XMD-8-85; XMD885; XMD 885; XMD-885
• Reference: 1: Deng X, Elkins JM, Zhang J, Yang Q, Erazo T, Gomez N, Choi HG, Wang J, Dzamko N, Lee JD, Sim T, Kim N, Alessi DR, Lizcano JM, Knapp S, Gray NS. Structural determinants for ERK5 (MAPK7) and leucine rich repeat kinase 2 activities of benzo[e]pyrimido-[5,4-b]diazepine-6(11H)-ones. Eur J Med Chem. 2013;70:758-67. doi: 10.1016/j.ejmech.2013.10.052. Epub 2013 Oct 29. PubMed PMID: 24239623; PubMed Central PMCID: PMC3914206.
• PubChem Compound: 46844147
• Last Modified: Nov 12 2021